Cas no 1804705-36-9 (4-(Difluoromethyl)-3-fluoro-2-iodopyridine-5-acetonitrile)

• Product Name: 4-(Difluoromethyl)-3-fluoro-2-iodopyridine-5-acetonitrile
• CAS No: 1804705-36-9
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 4882506
• Update Time: 2025-06-23

4-(Difluoromethyl)-3-fluoro-2-iodopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-2-iodopyridine-5-acetonitrile

• Inchi： 1S/C8H4F3IN2/c9-6-5(7(10)11)4(1-2-13)3-14-8(6)12/h3,7H,1H2
• InChI Key： MLGVSZXFOVTAME-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=C(C=N1)CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 4-(Difluoromethyl)-3-fluoro-2-iodopyridine-5-acetonitrile

4-(Difluoromethyl)-3-fluoro-2-iodopyridine-5-acetonitrile: A Comprehensive Overview

The compound with CAS No 1804705-36-9, commonly referred to as 4-(Difluoromethyl)-3-fluoro-2-iodopyridine-5-acetonitrile, is a highly specialized organic molecule with significant applications in modern chemical research and synthesis. This compound belongs to the class of heterocyclic compounds, specifically pyridine derivatives, and exhibits unique structural and chemical properties that make it a valuable tool in various scientific disciplines.

The molecular structure of 4-(Difluoromethyl)-3-fluoro-2-iodopyridine-5-acetonitrile is characterized by a pyridine ring substituted with multiple halogen atoms and an acetonitrile group. The presence of fluorine and iodine atoms at specific positions on the ring introduces significant electronic effects, which influence the compound's reactivity and stability. Recent studies have highlighted the importance of such halogen-substituted pyridines in catalytic processes and medicinal chemistry.

One of the most notable features of this compound is its role in transition metal-catalyzed reactions. Researchers have demonstrated that the iodine atom at the 2-position of the pyridine ring acts as an excellent leaving group, facilitating various substitution reactions under mild conditions. This property has been exploited in the synthesis of bioactive molecules and advanced materials.

In terms of physical properties, 4-(Difluoromethyl)-3-fluoro-2-iodopyridine-5-acetonitrile exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in polar solvents is also a key factor in its application as an intermediate in organic synthesis.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions, Friedel-Crafts acylations, and halogenations. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and environmental impact.

From an applications perspective, this compound has found utility in several areas:

• Medicinal Chemistry: Its unique electronic properties make it a promising candidate for drug design, particularly in targeting specific protein receptors.
• Catalysis: The compound serves as a versatile ligand in organometallic catalysis, enhancing reaction rates and selectivity.
• Materials Science: It is being explored for use in the development of advanced polymers and electronic materials due to its stability and reactivity.

The latest research on this compound has focused on its potential as a building block for constructing complex molecular architectures. For instance, studies published in leading journals such as Nature Chemistry have demonstrated its role in constructing heterocyclic frameworks with unprecedented complexity.

In terms of safety considerations, while handling this compound requires standard laboratory precautions due to its chemical reactivity, it does not pose significant hazards under normal usage conditions.

In conclusion, CAS No 1804705-36-9 represents a cutting-edge material with vast potential across multiple scientific domains. Its unique combination of structural features and functional groups positions it as a key player in contemporary chemical research and development.